Cas no 157248-24-3 (2,3-Difluoro-4-ethoxy-4'-propylbiphenyl)

• Product Name: 2,3-Difluoro-4-ethoxy-4'-propylbiphenyl
• CAS No: 157248-24-3
• MF: C₁₇H₁₈F₂O
• MW: 276.321032047272
• CID: 4702081
• PubChem ID: 68642346
• Update Time: 2025-06-09

2,3-Difluoro-4-ethoxy-4'-propylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-propyl 2,3-difluoro-4-ethoxybiphenyl
• 4-Ethoxy-2,3-difluoro-4'-propyl-biphenyl
• 1,1'-Biphenyl, 4-ethoxy-2,3-difluoro-4'-propyl-
• 2,3-Difluoro-4-ethoxy-4'-propylbiphenyl
• 4-Ethoxy-2,3-difluoro-4′-propyl-1,1′-biphenyl
• E85262
• 157248-24-3
• RYPOSVPGRBGCKW-UHFFFAOYSA-N
• 4-Ethoxy-2,3-difluoro-4'-propylbipheny
• 1,a1'-aBiphenyl, 4-aethoxy-a2,a3-adifluoro-a4'-apropyl-
• SCHEMBL3437380
• BS-49212
• 1-ethoxy-2,3-difluoro-4-(4-propylphenyl)benzene
• DTXSID001020930
• 4-ETHOXY-2,3-DIFLUORO-4'-PROPYL-1,1'-BIPHENYL
• 4-Ethoxy-2,3-difluoro-4 inverted exclamation marka-propyl-1,1 inverted exclamation marka-biphenyl

• Inchi： 1S/C17H18F2O/c1-3-5-12-6-8-13(9-7-12)14-10-11-15(20-4-2)17(19)16(14)18/h6-11H,3-5H2,1-2H3
• InChI Key： RYPOSVPGRBGCKW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1C=CC(=CC=1)CCC)OCC)F

Computed Properties

• Exact Mass: 276.13257152g/mol
• Monoisotopic Mass: 276.13257152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 5.4

Additional information on 2,3-Difluoro-4-ethoxy-4'-propylbiphenyl

Professional Introduction to Compound with CAS No. 157248-24-3 and Product Name: 2,3-Difluoro-4-ethoxy-4'-propylbiphenyl

The compound with the CAS number 157248-24-3 and the product name 2,3-Difluoro-4-ethoxy-4'-propylbiphenyl represents a significant advancement in the field of chemical and pharmaceutical research. This biphenyl derivative, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various scientific domains.

At the core of this compound's significance lies its molecular architecture, which includes a difluoro substituent at the 2 and 3 positions of the biphenyl ring, an ethoxy group at the 4 position, and a propyl group at the 4' position. This specific arrangement imparts distinct electronic and steric properties that make it a valuable candidate for further exploration in medicinal chemistry and materials science.

Recent studies have highlighted the role of fluorinated aromatic compounds in enhancing the bioavailability and metabolic stability of pharmaceutical agents. The presence of fluorine atoms in 2,3-Difluoro-4-ethoxy-4'-propylbiphenyl contributes to its lipophilicity, which is often a critical factor in drug design. This property allows the compound to interact more effectively with biological targets, potentially improving therapeutic efficacy.

In addition to its pharmacological relevance, this compound has shown promise in the development of advanced materials. The biphenyl core structure is known for its rigidity and thermal stability, making it an ideal candidate for applications in liquid crystals, organic semiconductors, and other high-performance materials. The specific substitution pattern further tailors its physical properties, enabling tailored performance characteristics for industrial applications.

Current research initiatives are focusing on synthesizing analogs of 2,3-Difluoro-4-ethoxy-4'-propylbiphenyl to optimize its properties for specific applications. By modifying the substituents or exploring different biphenyl derivatives, scientists aim to uncover novel compounds with enhanced functionalities. These efforts are supported by computational modeling and experimental synthesis techniques that allow for rapid screening and characterization.

The ethoxy group in the molecular structure plays a crucial role in modulating the compound's reactivity and interaction with biological systems. Ethoxy-substituted aromatic compounds are known to exhibit favorable pharmacokinetic profiles due to their ability to undergo phase II metabolism efficiently. This characteristic makes 2,3-Difluoro-4-ethoxy-4'-propylbiphenyl a promising scaffold for developing drugs that require extensive metabolic processing.

Moreover, the propyl group at the 4' position contributes to the compound's solubility profile, which is essential for formulating effective pharmaceutical products. By balancing hydrophobicity and hydrophilicity through strategic substitutions, researchers can enhance drug delivery systems and improve patient compliance.

The integration of fluorine atoms into organic molecules has been a cornerstone of modern drug discovery. Fluorine's ability to influence electronic properties and metabolic pathways has led to numerous breakthroughs in medicinal chemistry. The unique combination of fluorine, ethoxy, and propyl groups in 2,3-Difluoro-4-ethoxy-4'-propylbiphenyl exemplifies how structural diversity can be leveraged to develop innovative therapeutics.

Industrial applications of this compound are also being explored beyond pharmaceuticals. In materials science, biphenyl derivatives are used as precursors for high-performance polymers and coatings due to their thermal resistance and chemical stability. The specific modifications in 2,3-Difluoro-4-ethoxy-4'-propylbiphenyl enhance these properties further, making it suitable for demanding environments such as aerospace and electronics.

As research continues to evolve, the potential uses of 2,3-Difluoro-4-ethoxy-4'-propylbiphenyl are expected to expand into new frontiers. Collaborative efforts between academia and industry are driving innovation by combining cutting-edge synthetic methodologies with advanced analytical techniques. This synergy ensures that compounds like this one will remain at the forefront of scientific discovery.

In conclusion, 2,3-Difluoro-4-ethoxy-4'-propylbiphenyl (CAS No. 157248-24-3) represents a multifaceted compound with significant implications for both pharmaceuticals and materials science. Its unique structural features offer a rich foundation for developing novel drugs and advanced materials that meet contemporary challenges in science and technology.